Cas no 140631-27-2 (CMC_13807)

• Product Name: CMC_13807
• CAS No: 140631-27-2
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 152302
• PubChem ID: 5497122
• Update Time: 2025-04-19

CMC_13807 Chemical and Physical Properties

Names and Identifiers

• CMC_13807
• 12-Hydroxyjasmonic acid
• 2-[(1R,2R)-2-[(Z)-5-hydroxypent-2-enyl]-3-oxocyclopentyl]acetic acid
• nong
• 12-Hydroxyjasmonate
• [ "" ]
• Cyclopentaneacetic acid, 2-[(2Z)-5-hydroxy-2-pentenyl]-3-oxo-, (1R,2R)-
• C21669
• HY-N1033
• CS-0016297
• trans-12-hydroxyjasmonate
• SCHEMBL5912267
• 12OH-JA
• Q27117137
• C21385
• 2-((1R,2R)-2-((Z)-5-Hydroxypent-2-en-1-yl)-3-oxocyclopentyl)acetic acid
• (1R,2R)-12-hydroxyjasmonic acid
• AKOS032948598
• {(1R,2R)-2-[(2Z)-5-hydroxypent-2-en-1-yl]-3-oxocyclopentyl}acetic acid
• DTXSID40420561
• 140631-27-2
• LMFA02020011
• NCGC00385243-01
• (-)-12-hydroxyjasmonic acid
• Cyclopentaneacetic acid, 2-(5-hydroxy-2-pentenyl)-3-oxo-, [1R-[1alpha,2beta(Z)]]-
• CHEBI:37420
• trans-12-hydroxyjasmonic acid
• FS-10341
• 2-(2-(5-hydroxypent-2-enyl)-3-oxocyclopentyl)acetic acid
• DA-69461
• 2-[2-(5-hydroxypent-2-enyl)-3-oxocyclopentyl]acetic acid
• ((1R,2R)-2-((2Z)-5-hydroxypent-2-en-1-yl)-3-oxocyclopentyl)acetic acid
• (-)-12-Hydroxyjasmonate
• DTXCID80371407
• 2-((1R,2R)-2-((Z)-5-hydroxypent-2-enyl)-3-oxocyclopentyl)acetic acid
• 12-Hydroxyjasmonicacid

• Inchi： 1S/C12H18O4/c13-7-3-1-2-4-10-9(8-12(15)16)5-6-11(10)14/h1-2,9-10,13H,3-8H2,(H,15,16)/b2-1-/t9-,10-/m1/s1
• InChI Key： RZGFUGXQKMEMOO-BSANDHCLSA-N
• SMILES： O=C1CC[C@H](CC(=O)O)[C@H]1C/C=C\CCO

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.4

Experimental Properties

• Color/Form: Oil
• Density: 1.156
• Boiling Point: 429.5°Cat760mmHg
• Flash Point: 227.7°C
• Refractive Index: 1.514
• PSA: 74.60000
• LogP: 1.38510
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

CMC_13807 Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids